Cas no 781632-38-0 (Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate)

Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate structure
781632-38-0 structure
Product Name:Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
CAS No:781632-38-0
MF:C17H13NO4
MW:295.289424657822
MDL:MFCD06353849
CID:1068289
PubChem ID:2476074
Update Time:2025-09-23

Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
    • methyl 3-[(1,3-dioxoisoindol-2-yl)methyl]benzoate
    • MFCD06353849
    • SCHEMBL1164954
    • CS-0301960
    • QQYVUYGZCDBGGW-UHFFFAOYSA-N
    • Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
    • AB00727973-01
    • Z18272068
    • Methyl3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
    • AKOS027276380
    • 781632-38-0
    • SB64916
    • Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate
    • 3-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzoic acid methyl ester
    • DB-230729
    • MDL： MFCD06353849
    • Inchi： 1S/C17H13NO4/c1-22-17(21)12-6-4-5-11(9-12)10-18-15(19)13-7-2-3-8-14(13)16(18)20/h2-9H,10H2,1H3
    • InChI Key： QQYVUYGZCDBGGW-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(N1CC1C=CC=C(C(=O)OC)C=1)=O

Computed Properties

  • Exact Mass: 295.08445790g/mol
  • Monoisotopic Mass: 295.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.7Ų

Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate, 97%
 781632-38-0 97%
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Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
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abcr
AB540640-1 g
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; .
 781632-38-0
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 €340.30 2022-07-28
Chemenu
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Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
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abcr
AB540640-250mg
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; .
 781632-38-0
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abcr
AB540640-500mg
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; .
 781632-38-0
500mg
 €246.20 2025-04-16
abcr
AB540640-1g
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; .
 781632-38-0
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 €337.30 2025-04-16
abcr
AB540640-2.52,5g
Methy 3-(1,3-dioxoisoindolin-2-yl)methyl benzoate; .
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Methyl 3-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
 781632-38-0 95+%
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 ￥2559.00 2024-07-28

Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:781632-38-0)Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
Order Number:A1177088
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:36
Price ($):257.0
Email:sales@amadischem.com

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781632-38-0 (Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate) Related Products

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Amadis Chemical Company Limited
(CAS:781632-38-0)Methyl 3-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate
A1177088
Purity:99%
Quantity:1g
Price ($):257.0
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